Cas no 5347-02-4 (5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion)

• Product name: 5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion
• CAS No: 5347-02-4
• MF: C₂₀H₂₁N₃O₂
• MW: 335.40000
• CID: 3034310
• PubChem ID: 135436484

5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion Chemical and Physical Properties

Names and Identifiers

• 5,5-Diaethyl-2-anilino-1-phenyl-1H-pyrimidin-4,6-dion
• 5,5-diethyl-2-anilino-1H-pyrimidine-4,6-dione;5,5-Diethyl-2-phenyliminobarbituric acid;5,5-Diaethyl-2-anilino-1H-pyrimidin-4,6-dion;5,5-diethyl-2-anilino-1-phenyl-1H-pyrimidine-4,6-dione;
• 5347-02-4
• NSC-3730
• NSC3730
• DTXSID80968179
• 5,5-Diethyl-6-hydroxy-3-phenyl-2-(phenylimino)-2,5-dihydropyrimidin-4(3H)-one

• Inchi： InChI=1S/C20H21N3O2/c1-3-20(4-2)17(24)22-19(21-15-11-7-5-8-12-15)23(18(20)25)16-13-9-6-10-14-16/h5-14H,3-4H2,1-2H3,(H,21,22,24)
• InChI Key： DZQLVKJKSNUNOX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 335.16300
• Monoisotopic Mass: 274.062342
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 110
• XLogP3: 4.1

Experimental Properties

• Density: 1.16
• Boiling Point: 456°C at 760 mmHg
• Flash Point: 229.6°C
• Refractive Index: 1.605
• PSA: 61.77000
• LogP: 4.03730